Osmanthuside I
Osmanthuside I
Brand Name:
Vulcanchem
CAS No.:
149155-71-5
VCID:
VC21080861
InChI:
InChI=1S/C28H34O13/c29-18-6-1-16(2-7-18)5-10-21(31)39-14-28(36)15-40-27(25(28)35)38-13-20-22(32)23(33)24(34)26(41-20)37-12-11-17-3-8-19(30)9-4-17/h1-10,20,22-27,29-30,32-36H,11-15H2/b10-5+
SMILES:
C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O
Molecular Formula:
C28H34O13
Molecular Weight:
578.6 g/mol
Osmanthuside I
CAS No.: 149155-71-5
Cat. No.: VC21080861
Molecular Formula: C28H34O13
Molecular Weight: 578.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 149155-71-5 |
|---|---|
| Molecular Formula | C28H34O13 |
| Molecular Weight | 578.6 g/mol |
| IUPAC Name | [3,4-dihydroxy-5-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]oxolan-3-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C28H34O13/c29-18-6-1-16(2-7-18)5-10-21(31)39-14-28(36)15-40-27(25(28)35)38-13-20-22(32)23(33)24(34)26(41-20)37-12-11-17-3-8-19(30)9-4-17/h1-10,20,22-27,29-30,32-36H,11-15H2/b10-5+ |
| Standard InChI Key | IGGZLIGWWTVKMJ-BJMVGYQFSA-N |
| Isomeric SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)/C=C/C4=CC=C(C=C4)O)O |
| SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O |
| Canonical SMILES | C1C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)(COC(=O)C=CC4=CC=C(C=C4)O)O |
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